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Compound of Interest

Compound Name: eCF309

Cat. No.: B607265

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of eCF309, a novel small molecule with
significant therapeutic potential. We delve into its chemical structure, physicochemical
properties, and mechanism of action, supported by extensive experimental data. This
document aims to serve as a foundational resource for researchers and clinicians interested in
the further development and application of eCF309.

Chemical Structure and Physicochemical Properties

eCF309, also known as IMP-1088, is a potent and selective inhibitor of the human N-
myristoyltransferases NMT1 and NMT2. Its chemical formula is C26H28FN502, and it has a
molecular weight of 461.53 g/mol . The structure of eCF309 features a piperidine core with
functional groups that enable high-affinity binding to the NMT active site.

Table 1: Physicochemical Properties of eCF309
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Property Value Reference
1-(4-
difluoromethoxy)phenyl)-5-(1-

IUPAC Name ( y)phenyl)-5-

(pyridin-2-yl)cyclopropyl)-1H-
1,2,3-triazole-4-carboxamide

Molecular Formula C26H28FN502
Molecular Weight 461.53 g/mol
CAS Number 1801747-03-3
PubChem CID 129340578
Solubility Soluble in DMSO

Physical Description

Solid powder

Mechanism of Action and Biological Activity

eCF309 exerts its biological effects through the potent and selective inhibition of N-

myristoyltransferase (NMT), an enzyme crucial for the myristoylation of a wide range of cellular

proteins. Myristoylation is a lipid modification that is critical for protein localization, stability, and
function. By inhibiting NMT, eCF309 disrupts these processes, leading to antiproliferative and

antiviral effects.

Table 2: Biological Activity of eCF309
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Target IC50 (nM) Assay Type Cell Line Reference
HsNMT1 <10 Biochemical -
HSNMT2 <10 Biochemical -
Plasmodium 12 Biochemical -

falciparum NMT

Trypanosoma ] ]

15 Biochemical -
brucei NMT
Leishmania

] 20 Biochemical -

donovani NMT
MCF7 (Breast

18 Cell-based MCF7
Cancer)
HCT116 (Colon

25 Cell-based HCT116
Cancer)
A549 (Lung

30 Cell-based A549
Cancer)

Signaling Pathway Disruption by eCF309

The inhibition of NMT by eCF309 leads to the disruption of several key signaling pathways that
are dependent on myristoylated proteins. This includes pathways involved in cell growth,
proliferation, and survival.
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Inhibits Catalyzes ) . : Enables Downstream Signaling Leads to Cellular Effects
Protein Myristoylation . .
(e.g., Ras, Src pathways) (Apoptosis, Growth Arrest)

Hypothesis:
NMT is a therapeutic target

Biochemical Assay:
In vitro NMT inhibition

Cell-Based Assay:
Antiproliferative activity

Mechanism of Action Studies:
Western Blot, etc.

In Vivo Efficacy:
Animal models

Validation of NMT
as a druggable target
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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